6-((4-(4-chlorophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-chlorophenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18ClN5O2S/c1-13-2-4-14(5-3-13)12-30-21-26-25-18(10-16-11-19(28)24-20(29)23-16)27(21)17-8-6-15(22)7-9-17/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: WLMITZVHWYYILH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol
• CAS No.: 852155-03-4

Description

6-((4-(4-chlorophenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18ClN5O2S and its molecular weight is 439.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study focused on the synthesis of indeno[2',1':5,6]pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidines, demonstrating the interest in developing novel synthetic routes for complex heterocyclic compounds. Such research underlines the ongoing efforts to expand the chemical space of heterocyclic compounds with potential pharmaceutical applications (Hassan, 2006).

Pharmaceutical Applications

Research into pyrido[2,3-d]pyrimidine derivatives showcases the exploration of these compounds for their potential antimicrobial and antitumor activities. For instance, compounds within this family have been evaluated for their antimicrobial activity, highlighting the pharmaceutical relevance of structurally similar molecules (El-Agrody et al., 2001). Another study described the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a compound with significant activity against dihydrofolate reductase and the Walker 256 carcinosarcoma in rats, emphasizing the search for new anticancer agents (Grivsky et al., 1980).

Material Science and Supramolecular Chemistry

A study on the synthesis and characterization of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products as anti-inflammatory and analgesic agents points to the interest in creating new materials with specific biological activities. These efforts underscore the potential for using complex heterocycles in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Supramolecular Assemblies

The construction of hydrogen-bonded supramolecular assemblies using dihydropyrimidine-2,4-(1H,3H)-dione functionality as a module indicates the application of similar compounds in creating novel molecular architectures. This research highlights the potential for compounds with pyrimidine units in designing new materials with unique physical and chemical properties (Fonari et al., 2004).